Cas no 53364-04-8 (Phosphorothioictriamide, N,N',N''-tributyl- (7CI,9CI))

Phosphorothioictriamide, N,N',N''-tributyl- (7CI,9CI) structure
53364-04-8 structure
Product Name:Phosphorothioictriamide, N,N',N''-tributyl- (7CI,9CI)
CAS No:53364-04-8
MF:C12H30N3PS
MW:279.425462245941
CID:382432
PubChem ID:305862
Update Time:2025-04-19

Phosphorothioictriamide, N,N',N''-tributyl- (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioictriamide, N,N',N''-tributyl- (7CI,9CI)
    • N-[bis(butylamino)phosphinothioyl]butan-1-amine
    • AC1L77QL
    • CTK1H4286
    • N,N',N''-tributyl-thiophosphamide
    • NSC202961
    • Thiophosphorsaeure-tris-butylamid
    • DTXSID20308292
    • 53364-04-8
    • N,N',N''-Tributylphosphorothioic triamide
    • NSC-202961
    • Inchi: 1S/C12H30N3PS/c1-4-7-10-13-16(17,14-11-8-5-2)15-12-9-6-3/h4-12H2,1-3H3,(H3,13,14,15,17)
    • InChI Key: HXUDVCAMTCZATM-UHFFFAOYSA-N
    • SMILES: S=P(NCCCC)(NCCCC)NCCCC

Computed Properties

  • Exact Mass: 279.1901
  • Monoisotopic Mass: 279.18980614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 68.2Ų

Experimental Properties

  • PSA: 36.09

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